4-ethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 4-ethyl-N-[2-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C19H22N6O/c1-3-15-5-7-16(8-6-15)19(26)21-11-10-20-17-13-18(24-14(2)23-17)25-12-4-9-22-25/h4-9,12-13H,3,10-11H2,1-2H3,(H,21,26)(H,20,23,24)
• InChI Key: AEXBSZDCPNBFKL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NCCNC2=CC(=NC(=N2)C)N3C=CC=N3
• Molecular Formula: C19H22N6O
• Molecular Weight: 350.4 g/mol

Description

4-ethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide is a compound that has been widely studied for its potential use in scientific research. This compound is known for its ability to inhibit certain enzymes and receptors, which makes it useful for a variety of applications in the laboratory.

Scientific Research Applications

Synthesis and Biological Evaluation

Anticancer and Anti-Inflammatory Applications : Research has demonstrated the synthesis of novel pyrazolopyrimidines derivatives showing significant anticancer and anti-5-lipoxygenase activities. These derivatives have been evaluated for their cytotoxic effects on cancer cell lines and their ability to inhibit 5-lipoxygenase, indicating their potential as therapeutic agents for cancer and inflammation-related conditions (Rahmouni et al., 2016).

Antiviral Activities : Another study focused on the synthesis of benzamide-based 5-aminopyrazoles and their derivatives, which demonstrated significant anti-influenza A virus activities, specifically against the H5N1 subtype. This suggests their potential use in developing antiviral therapies (Hebishy et al., 2020).

Antimicrobial and Insecticidal Properties : Compounds synthesized from pyrimidine linked pyrazole heterocyclics have shown to possess both insecticidal and antibacterial potential, indicating their application in agricultural pest control and antimicrobial drug development (Deohate & Palaspagar, 2020).

Structural and Chemical Characterization

Heterocyclic Synthesis : The research has also delved into the synthesis of various heterocyclic compounds derived from pyrazolo[3,4-d]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives. These studies contribute to the understanding of the structural diversity and potential chemical functionalities of these compounds, laying the groundwork for further exploration of their biological activities and applications (Mohareb et al., 2004).

Antitumor Agents : Another notable area of research includes the development of novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives as antitumor agents. These studies highlight the therapeutic potential of these compounds in cancer treatment, focusing on their synthesis, characterization, and evaluation against various cancer cell lines (Nassar et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Many compounds with similar structures are used as pharmaceuticals, and their mechanisms of action often involve binding to specific proteins or other molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Like all chemicals, it should be handled with care, and appropriate safety precautions should be taken.

Future Directions

The future directions for research on this compound could include further studies on its synthesis and properties, as well as investigations into its potential uses in pharmaceuticals or other applications. Given the importance of heterocyclic compounds in medicinal chemistry, it is likely that there will be ongoing interest in compounds of this type.